BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of
Glyphosate-13C,15N.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyphosate-13C,15N

Cat. No.: B1443869

Technical Data for Glyphosate-13C,15N

This guide provides the chemical identification and molecular properties of the isotopically
labeled herbicide Glyphosate-13C,15N, intended for researchers and professionals in drug
development and analytical sciences.

Chemical Identity and Properties

Glyphosate-13C,15N is a stable isotope-labeled version of Glyphosate, a widely used broad-
spectrum herbicide. The incorporation of a heavy carbon-13 atom and a heavy nitrogen-15
atom makes it a valuable internal standard for quantitative analysis by mass spectrometry,
particularly in environmental and agricultural testing.

The key identifiers and molecular weight for Glyphosate-13C,15N are summarized in the table
below.

Identifier Value References
CAS Number 285978-24-7 [1112]131[4]
Molecular Formula BCC2Hs®NOs P [5]

Molecular Weight 171.06 g/mol
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It is important to note that other isotopically labeled versions of Glyphosate exist, which will
have different molecular weights and potentially different CAS numbers. For instance,
Glyphosate labeled with three 13C atoms (Glyphosate-13Cs, 1°N) has a molecular weight of
173.04 g/mol .

Logical Relationship of Isotopic Labeling

The following diagram illustrates the concept of isotopic labeling using Glyphosate as an
example.
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Conceptual workflow of isotopic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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